Cas no 4714-21-0 (4-Methylstilbene)

4-Methylstilbene Properties

Names and Identifiers

• 4-Methylstilbene
• 4-METHYLSTILBENE EP
• 4-methyl-stilbene
• p-methylstilbene
• 1-Methyl-4-styrylbenzene
• 1-methyl-4-(2-phenylethenyl)benzene
• phenyl 4-methylstyrene
• MDRVHDXASYPUCB-UHFFFAOYSA-N
• M1492
• 4714-21-0
• ghl.PD_Mitscher_leg0.1129
• 1-Methyl-4-((E)-styryl)-benzene
• 1-methyl-4-[(E)-2-phenylethenyl]benzene
• NSC167098
• DB-301484
• MFCD00452726
• 1860-17-9
• AS-56774
• 1657-45-0
• NSC-167098
• CS-0452793
• AKOS002792502
• (E)-1-Methyl-4-styrylbenzene
• AC-20795
• MDRVHDXASYPUCB-VAWYXSNFSA-N
• 1-methyl-4-[(1E)-2-phenylethenyl]benzene
• +Expand

• MDL： MFCD00452726
• InChIKey： MDRVHDXASYPUCB-UHFFFAOYSA-N
• Inchi： 1S/C15H14/c1-13-7-9-15(10-8-13)12-11-14-5-3-2-4-6-14/h2-12H,1H3
• SMILES： C1(C([H])=C([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 194.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.11
• Heavy Atom Count: 15
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.16540
• PSA: 0.00000
• Refractive Index: 1.644
• Boiling Point: 307.1±17.0 °C at 760 mmHg
• Melting Point: 118.0 to 122.0 deg-C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 143.6±11.7 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.0±0.1 g/cm3

4-Methylstilbene Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4-Methylstilbene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters